Cas no 500766-95-0 (Benzonitrile, 4-[(methyloctadecylamino)methyl]-)

• Product Name: Benzonitrile, 4-[(methyloctadecylamino)methyl]-
• CAS No: 500766-95-0
• MF: C₂₇H₄₆N₂
• MW: 398.667547702789
• CID: 1556741
• Update Time: 2024-08-24

Benzonitrile, 4-[(methyloctadecylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(methyloctadecylamino)methyl]-

• Inchi： 1S/C27H46N2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-29(2)25-27-21-19-26(24-28)20-22-27/h19-22H,3-18,23,25H2,1-2H3
• InChI Key： MXDSQGRDLOOWQN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CN(C)CCCCCCCCCCCCCCCCCC)C=C1

Computed Properties

• Exact Mass: 398.36638

Experimental Properties

• Density: 0.92±0.1 g/cm3(Predicted)
• Boiling Point: 498.9±28.0 °C(Predicted)
• PSA: 27.03
• pka: 8.39±0.50(Predicted)